Cas no 790681-96-8 (2-chloro-N-{4-(propan-2-yl)sulfamoylphenyl}propanamide)

• Product Name: 2-chloro-N-{4-(propan-2-yl)sulfamoylphenyl}propanamide
• CAS No: 790681-96-8
• MF: C₁₂H₁₇ClN₂O₃S
• MW: 304.792980909348
• MDL: MFCD06358686
• CID: 844185
• PubChem ID: 4868344
• Update Time: 2025-06-13

2-chloro-N-{4-(propan-2-yl)sulfamoylphenyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-N-[4-[(ISOPROPYLAMINO)SULFONYL]PHENYL]PROPANAMIDE
• 2-chloro-N-{4-[(isopropylamino)sulfonyl]phenyl}propanamide
• 2-chloro-N-{4-(propan-2-yl)sulfamoylphenyl}propanamide
• 2-chloro-N-[4-(propan-2-ylsulfamoyl)phenyl]propanamide
• DTXSID201172717
• 2-chloro-N-{4-[(propan-2-yl)sulfamoyl]phenyl}propanamide
• EN300-10941
• Z57033989
• 2-Chloro-N-(4-(N-isopropylsulfamoyl)phenyl)propanamide
• AKOS001083925
• 790681-96-8
• AKOS017269097
• 2-Chloro-N-[4-[[(1-methylethyl)amino]sulfonyl]phenyl]propanamide
• J-509144
• G38665
• 2-CHLORO-N-[4-(ISOPROPYLSULFAMOYL)PHENYL]PROPANAMIDE
• 2-CHLORO-N-(4-[(ISOPROPYLAMINO)SULFONYL]PHENYL)PROPANAMIDE

• MDL： MFCD06358686
• Inchi： 1S/C12H17ClN2O3S/c1-8(2)15-19(17,18)11-6-4-10(5-7-11)14-12(16)9(3)13/h4-9,15H,1-3H3,(H,14,16)
• InChI Key： CEMCLKQOSYFSLZ-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1C=CC(=CC=1)S(NC(C)C)(=O)=O)=O

Computed Properties

• Exact Mass: 304.0648413g/mol
• Monoisotopic Mass: 304.0648413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-chloro-N-{4-(propan-2-yl)sulfamoylphenyl}propanamide

Introduction to 2-chloro-N-{4-(propan-2-yl)sulfamoylphenyl}propanamide (CAS No. 790681-96-8)

2-chloro-N-{4-(propan-2-yl)sulfamoylphenyl}propanamide, identified by its CAS number 790681-96-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities and therapeutic potential. The structural framework of 2-chloro-N-{4-(propan-2-yl)sulfamoylphenyl}propanamide incorporates a chloro-substituted amide group and a sulfamoyl moiety attached to a phenyl ring, which is further modified with an isopropyl group. Such structural features contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The synthesis of 2-chloro-N-{4-(propan-2-yl)sulfamoylphenyl}propanamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps typically include the chlorination of an appropriate precursor, followed by sulfamoylation and subsequent amide bond formation. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize the synthesis pathway. These techniques not only enhance the efficiency of the process but also minimize unwanted byproducts, ensuring the compound's suitability for further biological evaluation.

In recent years, sulfonamide derivatives have been extensively studied due to their broad spectrum of biological activities. The presence of the sulfamoyl group in 2-chloro-N-{4-(propan-2-yl)sulfamoylphenyl}propanamide imparts potent pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. Notably, modifications in the phenyl ring and the substituents attached to it can significantly influence the compound's bioactivity. For instance, studies have shown that substituents such as halogens or alkyl groups can enhance binding affinity to target enzymes or receptors, thereby improving therapeutic efficacy.

Current research in medicinal chemistry has focused on developing novel sulfonamide-based drugs with improved pharmacokinetic profiles and reduced side effects. 2-chloro-N-{4-(propan-2-yl)sulfamoylphenyl}propanamide has been investigated as a potential lead compound in this context. Preliminary in vitro studies have demonstrated its ability to inhibit specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its interaction with cellular receptors has been explored, revealing promising results for applications in oncology.

The structural flexibility of 2-chloro-N-{4-(propan-2-yl)sulfamoylphenyl}propanamide allows for further derivatization, enabling the creation of a library of analogs with tailored biological properties. Computational modeling and molecular docking studies have been instrumental in predicting the binding interactions of this compound with various biological targets. These virtual screening approaches have helped identify key residues on the target proteins that are critical for drug binding, guiding the design of more potent and selective derivatives.

One of the most exciting aspects of 2-chloro-N-{4-(propan-2-yl)sulfamoylphenyl}propanamide is its potential application in addressing emerging therapeutic challenges. With the rise of antibiotic-resistant bacteria and the need for new anticancer agents, sulfonamide derivatives offer a promising solution. The unique structural features of this compound make it an attractive candidate for developing next-generation therapeutics that can overcome existing limitations associated with conventional drugs.

The development of 2-chloro-N-{4-(propan-2-yl)sulfamoylphenyl}propanamide also highlights the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. By integrating synthetic chemistry with computational biology and preclinical testing, researchers can accelerate the discovery and optimization of novel drug candidates. This collaborative approach ensures that compounds like 2-chloro-N-{4-(propan-2-yl)sulfamoylphenyl}propanamide are not only chemically elegant but also biologically relevant.

Looking ahead, future research on 2-chloro-N-{4-(propan-2-yl)sulfamoylphenyl}propanamide will likely focus on elucidating its mechanism of action at a molecular level. Understanding how this compound interacts with biological targets will provide insights into its therapeutic potential and guide the development of more effective derivatives. Additionally, preclinical studies will be essential to evaluate its safety profile and pharmacokinetic properties before moving into clinical trials.

The impact of 2-chloro-N-{4-(propan-2-yl)sulfamoylphenyl}propanamide extends beyond academic research; it represents a significant step forward in the quest for novel pharmaceuticals. As drug discovery continues to evolve, compounds like this will play a crucial role in addressing unmet medical needs and improving patient outcomes. The combination of innovative synthetic strategies and rigorous biological evaluation ensures that CAS No 790681-96-8 remains at the forefront of pharmaceutical innovation.